Cas no 1782327-60-9 (5-bromo-4-chloro-6-methyl-1,3-dioxaindane)

• Product Name: 5-bromo-4-chloro-6-methyl-1,3-dioxaindane
• CAS No: 1782327-60-9
• MF: C₈H₆BrClO₂
• MW: 249.489040851593
• MDL: MFCD32678761
• CID: 5405241
• PubChem ID: 84707019
• Update Time: 2025-10-23

5-bromo-4-chloro-6-methyl-1,3-dioxaindane Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloro-6-methyl-1,3-benzodioxole
• 5-bromo-4-chloro-6-methyl-1,3-dioxaindane

• MDL： MFCD32678761
• Inchi： 1S/C8H6BrClO2/c1-4-2-5-8(12-3-11-5)7(10)6(4)9/h2H,3H2,1H3
• InChI Key： XSQWRCHEVXOYRO-UHFFFAOYSA-N
• SMILES： O1C2=CC(C)=C(Br)C(Cl)=C2OC1

Additional information on 5-bromo-4-chloro-6-methyl-1,3-dioxaindane

Comprehensive Overview of 5-bromo-4-chloro-6-methyl-1,3-dioxaindane (CAS No. 1782327-60-9): Properties, Applications, and Industry Insights

The chemical compound 5-bromo-4-chloro-6-methyl-1,3-dioxaindane (CAS No. 1782327-60-9) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This heterocyclic compound, characterized by its bromo and chloro substituents, offers a versatile scaffold for synthetic modifications, making it a valuable intermediate in organic synthesis. Researchers and industry professionals are increasingly exploring its reactivity and stability under various conditions, aligning with the growing demand for high-performance specialty chemicals.

One of the key reasons behind the rising interest in 5-bromo-4-chloro-6-methyl-1,3-dioxaindane is its role in the development of novel bioactive molecules. Recent studies highlight its potential as a building block for drug discovery, particularly in targeting enzyme inhibition and receptor modulation. The compound's methyl and dioxaindane moieties contribute to its lipophilicity, which is crucial for optimizing pharmacokinetic properties. This aligns with current trends in precision medicine and small-molecule therapeutics, where tailored chemical structures are essential for efficacy.

From an industrial perspective, CAS No. 1782327-60-9 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly catalytic methods to produce this compound, reducing reliance on hazardous reagents. This resonates with the global push toward environmentally responsible chemical production, a topic frequently searched by professionals in the field. Additionally, its stability under ambient conditions makes it a practical choice for large-scale applications.

The analytical characterization of 5-bromo-4-chloro-6-methyl-1,3-dioxaindane involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are critical for regulatory compliance and end-use performance. As quality standards tighten across industries, the demand for high-purity intermediates like this compound continues to grow, driving innovation in analytical chemistry and process optimization.

In the agrochemical sector, derivatives of 5-bromo-4-chloro-6-methyl-1,3-dioxaindane are being evaluated for their potential as crop protection agents. Its halogenated structure offers pesticidal activity, addressing the need for next-generation pest control solutions with lower environmental impact. This application is particularly relevant amid increasing discussions about food security and sustainable agriculture, topics that dominate search queries in agricultural research communities.

Looking ahead, the versatility of CAS No. 1782327-60-9 positions it as a compound of enduring relevance. Whether in medicinal chemistry, material science, or industrial applications, its unique properties continue to inspire innovation. As synthetic methodologies evolve and regulatory frameworks adapt, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.